Cas no 2094328-61-5 (1-cyclobutyl-3-(prop-2-enoyl)urea)

• Product Name: 1-cyclobutyl-3-(prop-2-enoyl)urea
• CAS No: 2094328-61-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD30679357
• CID: 5237673
• PubChem ID: 125422220
• Update Time: 2025-06-26

1-cyclobutyl-3-(prop-2-enoyl)urea Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(cyclobutylamino)carbonyl]-
• 1-cyclobutyl-3-(prop-2-enoyl)urea

• MDL： MFCD30679357
• Inchi： 1S/C8H12N2O2/c1-2-7(11)10-8(12)9-6-4-3-5-6/h2,6H,1,3-5H2,(H2,9,10,11,12)
• InChI Key： IBGGJPMMZYDLOE-UHFFFAOYSA-N
• SMILES： C(NC(NC1CCC1)=O)(=O)C=C

Additional information on 1-cyclobutyl-3-(prop-2-enoyl)urea

Introduction to 1-Cyclobutyl-3-(Prop-2-enoyl)urea (CAS No. 2094328-61-5)

1-Cyclobutyl-3-(prop-2-enoyl)urea, also known by its CAS number 2094328-61-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyclobutyl and acryloyl moieties, which contribute to its distinct physicochemical properties and biological activities.

The chemical structure of 1-cyclobutyl-3-(prop-2-enoyl)urea consists of a urea linkage between a cyclobutyl group and an acryloyl group. The cyclobutyl ring, a four-membered cyclic alkane, imparts rigidity and conformational constraints to the molecule, while the acryloyl group, a vinyl carboxylic acid derivative, introduces a reactive double bond that can participate in various chemical reactions. This combination of structural features makes 1-cyclobutyl-3-(prop-2-enoyl)urea an interesting candidate for the development of new pharmaceutical agents.

In the realm of medicinal chemistry, 1-cyclobutyl-3-(prop-2-enoyl)urea has been explored for its potential as a scaffold for the design of novel drugs. Recent studies have shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1-cyclobutyl-3-(prop-2-enoyl)urea demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways, making them promising candidates for the treatment of inflammatory diseases.

The synthesis of 1-cyclobutyl-3-(prop-2-enoyl)urea typically involves a multi-step process that includes the formation of the urea linkage between the cyclobutylamine and acryloyl chloride or acrylonitrile. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly and cost-effective approaches. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve overall efficiency.

The physicochemical properties of 1-cyclobutyl-3-(prop-2-enoyl)urea, such as solubility, stability, and lipophilicity, are crucial for its application in drug development. These properties can be fine-tuned by modifying the substituents on the cyclobutyl and acryloyl groups. For instance, introducing polar functional groups can enhance water solubility, while adding lipophilic moieties can improve membrane permeability. Such modifications are essential for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In addition to its potential as a drug scaffold, 1-cyclobutyl-3-(prop-2-enoyl)urea has also been investigated for its use in materials science. The unique combination of rigidity from the cyclobutyl ring and reactivity from the acryloyl group makes it suitable for applications in polymer synthesis and surface modification. Recent research has shown that derivatives of this compound can be used as crosslinking agents in polymer networks, leading to materials with enhanced mechanical properties and thermal stability.

The safety profile of 1-cyclobutyl-3-(prop-2-enoyl)urea is another important aspect that has been studied extensively. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a viable option for further development. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in various applications.

In conclusion, 1-cyclobutyl-3-(prop-2-enoyl)urea (CAS No. 2094328-61-5) is a versatile compound with significant potential in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its performance in various fields.